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Compound of Interest

Compound Name: MS177

Cat. No.: B15545125

For researchers, scientists, and drug development professionals, the safe handling and
disposal of investigational compounds like MS177 are paramount to maintaining a secure
laboratory environment and ensuring regulatory compliance. This guide provides essential
procedural information for the proper disposal of MS177, a PROTAC (Proteolysis Targeting
Chimera) EZH2 degrader.

While a specific Safety Data Sheet (SDS) for MS177 (CAS No.: 2225938-86-1) classifies it as
not a hazardous substance or mixture, the general guidance for PROTACs recommends
treating them as potentially hazardous due to their biological activity.[1] Therefore, a
conservative approach to disposal is advised, aligning with protocols for hazardous chemical
waste.

Key Safety and Chemical Data

A summary of the essential data for MS177 is provided below. This information should be
readily accessible to all personnel handling the compound.
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Property Value Reference

N-((4,6-dimethyl-2-oxo0-1,2-
dihydropyridin-3-yl)methyl)-6-
(6-(4-(2-(3-(2-((2-(2,6-
dioxopiperidin-3-yl)-1,3-

Chemical Name dioxoisoindolin-4- [1]
yl)amino)ethoxy)propanamido)
ethyl)piperazin-1-yl)pyridin-3-
yl)-1-isopropyl-1H-indazole-4-
carboxamide

CAS Number 2225938-86-1 [1]
Molecular Formula C48H55N1108 [1]
Molecular Weight 914.02 g/mol [1]
Appearance Solid powder

Storage Class 11 - Combustible Solids

o Not a hazardous substance or
GHS Classification ] [1]
mixture

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the recommended steps for the safe disposal of MS177 and
associated waste. This procedure is based on general best practices for handling potent
research chemicals and should be performed in accordance with your institution's
Environmental Health and Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including a lab coat, safety goggles with side shields,
and nitrile gloves. For handling larger quantities of the powder or when there is a risk of
aerosolization, consider using a suitable respirator.
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. Waste Segregation and Collection:

Solid Waste: All materials that have come into direct contact with MS177 are to be
considered chemical waste. This includes, but is not limited to:

o

Contaminated gloves

[¢]

Weighing paper and boats

o

Pipette tips

[e]

Vials and other disposable containers

Collect all solid waste in a dedicated, clearly labeled, and leak-proof container designated for
hazardous chemical waste.

Liquid Waste: Unused solutions of MS177 and any solvents used for rinsing contaminated
glassware should be collected in a separate, compatible, and clearly labeled hazardous
waste container. Do not mix with other waste streams unless explicitly permitted by your
institution's EHS department.

. Decontamination of Laboratory Equipment:

Non-disposable glassware and equipment that have been in contact with MS177 should be
decontaminated.

Rinse the equipment thoroughly with an appropriate solvent (e.g., ethanol or isopropanol).

Collect the initial rinsate as hazardous liquid waste.

Subsequent washes with soap and water can typically be disposed of down the drain, but
confirm this with your local EHS guidelines.

. Final Disposal:

All collected waste must be disposed of through your institution's official hazardous waste
management program.
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¢ The primary and recommended method of disposal for PROTAC compounds is high-
temperature incineration by a licensed waste disposal facility.[2]

¢ Under no circumstances should MS177 or its contaminated materials be disposed of in the
regular trash or poured down the drain.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of MS177.
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Caption: Workflow for the proper disposal of MS177.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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